Cas no 2680733-31-5 (benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680733-31-5
• MF: C₁₈H₁₆FNO₃
• MW: 313.322948455811
• CID: 5634906
• PubChem ID: 165941110
• Update Time: 2025-05-19

benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680733-31-5
• EN300-28292599
• benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C18H16FNO3/c1-18(2)16(21)14-9-8-13(19)10-15(14)20(18)17(22)23-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： CIRISKHFCSPZRK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)C(C)(C)C2=O

Computed Properties

• Exact Mass: 313.11142153g/mol
• Monoisotopic Mass: 313.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate

Benzyl 6-Fluoro-2,2-Dimethyl-3-Oxo-2,3-Dihydro-1H-Indole-1-Carboxylate (CAS No. 2680733-31-5): A Comprehensive Overview

Benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680733-31-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a fluoro-substituted indole ring, and a carboxylate ester moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate molecule is a derivative of indole, a heterocyclic aromatic organic compound with a wide range of biological activities. Indoles are known for their roles in various physiological processes, including neurotransmission, hormone regulation, and cellular signaling. The introduction of the fluoro substituent at the 6-position of the indole ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The fluoro substitution on the indole ring has been found to enhance the compound's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate has also shown potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway inhibition leads to cell cycle arrest and apoptosis, making benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate a valuable lead compound for further development in oncology.

The pharmacokinetic properties of benzyl 6-fluoro-2,2-dimethyl-3-oxo-2,3-dihydro-1H-indole-1-carboxylate have also been extensively studied. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable distribution properties. These characteristics are essential for ensuring that the compound reaches its target tissues effectively and remains active for an extended period. Moreover, the carboxylate ester moiety can be hydrolyzed by esterases in the body, potentially enhancing its metabolic stability and reducing toxicity.

In terms of safety and toxicity profiles, preliminary studies have indicated that benzyl 6-fluoro-2,2-dimethyl-3-oxyo-o,dihydro-iH-indole-i-carboxylate exhibits low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will also help to optimize dosing regimens and identify any potential side effects or drug interactions.

The synthesis of benzyl 6-fluoro--dimethyl--oxo--dihydro-H-indole--carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of an appropriate indole derivative with a benzyl halide followed by fluorination at the 6-position. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and reduce environmental impact.

Overall, benzyl 6-fluoro--dimethyl--oxo--dihydro-H-indole--carboxylate (CAS No. 2680733-) represents a promising molecule with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.